3-(butyrylamino)-N-cyclohexylbenzamide

• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 3-(butanoylamino)-N-cyclohexylbenzamide
• InChI: InChI=1S/C17H24N2O2/c1-2-7-16(20)18-15-11-6-8-13(12-15)17(21)19-14-9-4-3-5-10-14/h6,8,11-12,14H,2-5,7,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: APIOZJBJSQTPGI-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC(=C1)C(=O)NC2CCCCC2

Description

3-(Butyrylamino)-N-cyclohexylbenzamide is a benzamide derivative characterized by a benzamide core substituted with a cyclohexyl group at the amide nitrogen and a butyrylamino (-NHCOC₃H₇) moiety at the 3-position of the benzene ring. This structure combines lipophilic (cyclohexyl) and moderately polar (butyrylamino) features, which may influence its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural and functional differences between 3-(butyrylamino)-N-cyclohexylbenzamide and related compounds:

Compound	Substituents	Molecular Weight	Key Properties/Applications	Reference
3-(Butyrylamino)-N-cyclohexylbenzamide	3-butyrylamino, N-cyclohexyl	~303.39 (calculated)	Hypothesized moderate lipophilicity; potential bioactivity via amide/amine interactions.	N/A
N-Cyclohexylbenzamide	No substituent on benzene ring	217.30	Anti-convulsant activity; forms supramolecular chains via N–H⋯O hydrogen bonds .
3-(Bromomethyl)-N-cyclohexylbenzamide	3-bromomethyl, N-cyclohexyl	296.21	Bromine enhances electrophilicity; potential intermediate in Suzuki coupling or alkylation.
4-(3-Adamantylureido)-N-cyclohexylbenzamide (C402)	4-adamantylureido, N-cyclohexyl	~438.55 (calculated)	High thermal stability (m.p. 280–283°C); soluble epoxide hydrolase inhibition activity .
N,N′-1,4-Phenylenebisbenzamide	Bis-benzamide, 1,4-phenylene linker	316.34	Poor nucleating agent for P3HT despite structural similarity to efficient analogs .
3-{[(Cyclohexylamino)carbonyl]amino}benzamide	3-cyclohexylureido	261.32	Urea linkage enhances hydrogen bonding; potential solubility challenges .

Key Comparative Insights

Substituent Effects on Physicochemical Properties

• Lipophilicity: The butyrylamino group in the target compound introduces a four-carbon chain, increasing lipophilicity compared to unsubstituted N-cyclohexylbenzamide. However, this is less lipophilic than adamantyl- or bromomethyl-substituted analogs (e.g., C402, 3-bromomethyl derivative) .
• Thermal Stability : Adamantyl-substituted benzamides (e.g., C402) exhibit exceptionally high melting points (>280°C), attributed to rigid adamantane frameworks and strong intermolecular hydrogen bonding . In contrast, the target compound’s flexible butyryl chain may reduce thermal stability.